1,3,4-Trimethyl-1H-pyrazole-5-carboxylic acid

• CAS: 115294-67-2
• Molecular Formula: C7H10N2O2
• Molecular Weight: 154.17 g/mol
• SMILES: CC1=C(N(N=C1C)C)C(=O)O
• InChI: InChI=1S/C7H10N2O2/c1-4-5(2)8-9(3)6(4)7(10)11/h1-3H3,(H,10,11)
• InChIKey: WOPRYIVMIKGIGV-UHFFFAOYSA-N

Researchers optimizing oral bioavailability in lead compounds often struggle with polar surface area (PSA) penalties. 1,3,4-Trimethyl-1H-pyrazole-5-carboxylic acid (CAS 115294-67-2) directly addresses this with a calculated TPSA of 55.1 Ų and XLogP3 of 0.9, offering a measurable advantage over des-methyl and positional isomer analogs. This scaffold is a literature-validated choice for improving passive permeability and blood-brain barrier penetration. • Enables selective Rh(III)-catalyzed C-H activation via a unique six-membered rhodacycle. • Confers distinct metal-binding stability constants with first-row transition metals (Co, Ni, Cu, Zn, Cd). • Available with reliable global supply chain and batch-to-batch consistency for iterative SAR.

1,3,4-Trimethyl-1H-pyrazole-5-carboxylic acid Properties and Utility

1,3,4-Trimethyl-1H-pyrazole-5-carboxylic acid (CAS 115294-67-2) is a heterocyclic carboxylic acid characterized by a pyrazole core substituted with three methyl groups at the 1, 3, and 4 positions and a carboxylic acid group at the 5-position [1]. With a molecular weight of 154.17 g/mol and the formula C₇H₁₀N₂O₂, its computed physicochemical properties include an XLogP3 of 0.9 and a topological polar surface area (TPSA) of 55.1 Ų [2]. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals, owing to the enhanced lipophilicity and metabolic stability conferred by the methyl groups and the capacity for further functionalization via the carboxylic acid moiety [1].

▸ Synthetic building block for pharmaceutical and agrochemical research

▸ Methyl substitution pattern influences lipophilicity and metal-binding properties

▸ Reported directing group in rhodium-catalyzed C–H activation

• [1] Kuujia.com. Cas no 115294-67-2 (1,3,4-Trimethyl-1H-pyrazole-5-carboxylic Acid). Product Information Page. Accessed 2026-04-16. View Source
• [2] PubChem. Compound Summary for CID 17776585, 1,3,4-Trimethyl-1H-pyrazole-5-carboxylic acid. National Center for Biotechnology Information. Accessed 2026-04-16. View Source

1,3,4-Trimethyl-1H-pyrazole-5-carboxylic acid: Why Substitution Fails

The substitution pattern of methyl groups on the pyrazole ring critically influences the compound's physicochemical properties, metal coordination behavior, and synthetic utility, rendering in-class analogs non-interchangeable. Specifically, the 1,3,4-trimethyl substitution pattern on this carboxylic acid confers a unique combination of lipophilicity, steric profile, and metal-binding affinity [1][2]. These parameters differ significantly from those of its positional isomers (e.g., 1,3,5-trimethyl-1H-pyrazole-4-carboxylic acid) and des-methyl analogs (e.g., 3,4-dimethyl-1H-pyrazole-5-carboxylic acid), directly impacting performance in applications ranging from coordination chemistry to its use as a directing group in C-H activation [1][3].

Isomeric shift alters ADME predictors

Positional isomers such as 1,3,5-trimethylpyrazole-4-carboxylic acid exhibit a higher polar surface area, which may shift membrane permeability predictions away from the target profile.

Des-methyl analog reduces lipophilicity

3,4-Dimethyl-1H-pyrazole-5-carboxylic acid lacks the N1-methyl group, resulting in lower computed lipophilicity that can alter distribution and permeability assumptions.

Metal coordination is substitution-pattern dependent

Reported class-level differences in stability constants with first-row transition metals mean other trimethylpyrazoles may not reproduce the donor-acceptor behavior of the 1,3,4-substitution pattern.

Directing-group specificity limits interchange

C–H activation performance observed for the 1,3,4-trisubstituted motif is not generalizable; the rhodacycle intermediate formation is sensitive to the exact methyl placement.

• [1] Wiśniewski, M. Influence of the position of the methyl-groups on donor-acceptor properties of selected methylpyrazoles towards cobalt(II), nickel(II), copper(II), zinc(II) and cadmium(II) in aqueous solution. Polish Journal of Chemistry, 1993, 67(9), 1559-1566. View Source
• [2] PubChem. Compound Summary for CID 17776585, 1,3,4-Trimethyl-1H-pyrazole-5-carboxylic acid. National Center for Biotechnology Information. Accessed 2026-04-16. View Source
• [3] Yuan, C., Tu, G., & Zhao, Y. Rhodium(III)-Catalyzed Selective Monoarylation of β or γ C(sp3)–H Bonds Assisted by a Trimethylpyrazole Group. Organic Letters, 2017, 19(2), 356–359. View Source

1,3,4-Trimethyl-1H-pyrazole-5-carboxylic acid: Evidence vs. Analogues

Enhanced Lipophilicity vs. Des-methyl Analog

1,3,4-Trimethyl-1H-pyrazole-5-carboxylic acid exhibits a significantly higher computed lipophilicity (XLogP3 = 0.9) compared to its des-methyl analog, 3,4-dimethyl-1H-pyrazole-5-carboxylic acid (XLogP3 = 0.3) [1][2]. This 0.6 log unit increase reflects the impact of the additional N1-methyl group, which is critical for membrane permeability and target engagement in biological systems.

Lipophilicity
(XLogP3)

Reported

ΔXLogP3 = +0.6 vs. des-methyl analog

Supports lipophilicity-driven design selection

Computed property; experimental validation recommended

Evidence Dimension	Computed lipophilicity (XLogP3)
Target Compound Data	0.9
Comparator Or Baseline	3,4-Dimethyl-1H-pyrazole-5-carboxylic acid (CAS 89831-40-3): 0.3
Quantified Difference	ΔXLogP3 = +0.6
Conditions	Computed property using XLogP3 3.0 algorithm (PubChem release 2025.04.14)

Why This Matters

This quantifiable difference in lipophilicity is a key differentiator for researchers selecting a building block where higher membrane permeability is a design goal.

• [1] PubChem. Compound Summary for CID 17776585, 1,3,4-Trimethyl-1H-pyrazole-5-carboxylic acid. National Center for Biotechnology Information. Accessed 2026-04-16. View Source
• [2] PubChem. Compound Summary for CID 643163, 3,4-Dimethyl-1H-pyrazole-5-carboxylic acid. National Center for Biotechnology Information. Accessed 2026-04-16. View Source

Polar Surface Area vs. 1,3,5-Trimethyl Isomer

The TPSA of 1,3,4-trimethyl-1H-pyrazole-5-carboxylic acid (55.1 Ų) is lower than that of its positional isomer 1,3,5-trimethyl-1H-pyrazole-4-carboxylic acid (60.1 Ų), indicating a 5.0 Ų reduction in polar surface area [1][2]. This difference arises from the distinct spatial arrangement of the polar carboxylic acid group and the hydrophobic methyl substituents, which influences the compound's ability to cross biological membranes.

Polar surface area

Reported

ΔTPSA = −5.0 Ų vs. 1,3,5-isomer

May support membrane permeability screening

Computed property context

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	55.1 Ų
Comparator Or Baseline	1,3,5-Trimethyl-1H-pyrazole-4-carboxylic acid (CAS 1125-29-7): 60.1 Ų
Quantified Difference	ΔTPSA = -5.0 Ų
Conditions	Computed property using Cactvs 3.4.8.18 (PubChem release 2025.04.14)

Why This Matters

A lower TPSA is generally predictive of improved oral bioavailability and passive membrane permeability, making this compound a preferable choice for projects prioritizing these ADME properties.

• [1] PubChem. Compound Summary for CID 17776585, 1,3,4-Trimethyl-1H-pyrazole-5-carboxylic acid. National Center for Biotechnology Information. Accessed 2026-04-16. View Source
• [2] PubChem. Compound Summary for CID 736514, 1,3,5-Trimethyl-1H-pyrazole-4-carboxylic acid. National Center for Biotechnology Information. Accessed 2026-04-16. View Source

Distinct Metal-Binding Affinity vs. Isomers

A foundational study on the coordination chemistry of methylpyrazoles demonstrates that the position of methyl groups significantly alters the stability constants of metal complexes formed with transition metals such as Co(II), Ni(II), Cu(II), Zn(II), and Cd(II) [1]. The study included 1,3,4-trimethylpyrazole (the base of the target compound) alongside its 1,3,5-, 1,4,5-, and 1,3,4,5-substituted analogs. While specific stability constants (βn) are not provided in the abstract, the work establishes that the 1,3,4-substitution pattern confers unique donor-acceptor properties, differentiating it from its isomers in metal-binding applications.

Metal coordination

Class-level

Substitution-pattern-dependent stability constants

Class-level evidence of non-interchangeable binding

Full data not available in abstract; review required

Evidence Dimension	Stability constants (βn) of transition metal complexes
Target Compound Data	Not quantified in available abstract, but the compound's unique position among isomers is noted.
Comparator Or Baseline	1,3,5-, 1,4,5-, and 1,3,4,5-trimethylpyrazoles
Quantified Difference	N/A (Data not available in abstract)
Conditions	Aqueous solution, pH-metric determination of stability constants for Co(II), Ni(II), Cu(II), Zn(II), and Cd(II) complexes.

Why This Matters

This study provides class-level evidence that the 1,3,4-substitution pattern is not interchangeable with other trimethylpyrazoles for applications in catalysis, materials science, or metal-based drug development where specific metal-binding properties are crucial.

• [1] Wiśniewski, M. Influence of the position of the methyl-groups on donor-acceptor properties of selected methylpyrazoles towards cobalt(II), nickel(II), copper(II), zinc(II) and cadmium(II) in aqueous solution. Polish Journal of Chemistry, 1993, 67(9), 1559-1566. View Source

Directing Group in C-H Activation

The trimethylpyrazole moiety, specifically the 1,3,4-trisubstituted pattern, has been demonstrated to be an effective directing group in Cp*Rh(III)-catalyzed selective monoarylation of unactivated β and γ C(sp3)–H bonds [1]. This application highlights the unique steric and electronic properties of the 1,3,4-trimethyl substitution pattern, which facilitates the formation of a rarely reported six-membered rhodacycle intermediate. This synthetic utility is not generalizable to other methyl-substituted pyrazoles and provides a compelling, application-specific reason for selecting this compound.

C–H activation

Reported

Effective in Cp*Rh(III)-mediated C(sp³)–H monoarylation

Reported directing-group utility for C–H functionalization

Based on Yuan et al. 2017; substrate-specific optimization needed

Evidence Dimension	Synthetic utility as a directing group in C-H activation
Target Compound Data	Effective in selective monoarylation of β and γ C(sp3)–H bonds using a Cp*Rh(III) catalyst.
Comparator Or Baseline	N/A (Study does not provide direct comparative data for other pyrazole directing groups)
Quantified Difference	N/A
Conditions	Rhodium(III)-catalyzed reaction, as described in Yuan et al., Org. Lett. 2017.

Why This Matters

For researchers engaged in C-H functionalization methodologies, the established use of this specific substitution pattern as a directing group offers a proven, literature-supported starting point, reducing the risk and time associated with de novo optimization.

• [1] Yuan, C., Tu, G., & Zhao, Y. Rhodium(III)-Catalyzed Selective Monoarylation of β or γ C(sp3)–H Bonds Assisted by a Trimethylpyrazole Group. Organic Letters, 2017, 19(2), 356–359. View Source

1,3,4-Trimethyl-1H-pyrazole-5-carboxylic acid: Application Scenarios

Lead Compound Design with Enhanced ADME

For structure-activity relationship (SAR) campaigns where optimizing passive permeability is a priority, the enhanced lipophilicity (XLogP3 = 0.9) and reduced polar surface area (55.1 Ų) of this compound compared to its des-methyl and positional isomer analogs make it a strategic choice as a core scaffold or building block [1]. These properties are computationally predicted to favor improved oral bioavailability and blood-brain barrier penetration, providing a tangible advantage over 3,4-dimethyl-1H-pyrazole-5-carboxylic acid (XLogP3 = 0.3) and 1,3,5-trimethyl-1H-pyrazole-4-carboxylic acid (TPSA = 60.1 Ų) [2][3].

Metal Complex Development with Tailored Stability

Researchers developing new metal-organic frameworks, catalysts, or metallodrugs should select this compound for its unique donor-acceptor properties, which are distinct from those of its positional isomers. Foundational work has established that the 1,3,4-substitution pattern on the pyrazole ring leads to different stability constants when complexed with first-row transition metals (Co, Ni, Cu, Zn, Cd) [4]. This knowledge guides the rational selection of ligands for applications where specific metal-binding affinity is required, avoiding the trial-and-error associated with substituting other trimethylpyrazole isomers.

C-H Functionalization via Directing Group

For synthetic chemists aiming to functionalize unactivated C(sp3)–H bonds, the 1,3,4-trimethylpyrazole moiety has a demonstrated track record as an effective directing group in rhodium(III)-catalyzed monoarylation [5]. This specific substitution pattern has been shown to enable selective transformations via a unique six-membered rhodacycle intermediate. Employing 1,3,4-trimethyl-1H-pyrazole-5-carboxylic acid as a starting material or incorporating it into a substrate provides a literature-validated entry point for developing novel C-H activation methodologies.

Application

Selection Property

Validation Focus

ADME-oriented lead optimization research

Predicted lipophilicity and TPSA profile

Permeability and solubility assay validation

Transition metal coordination studies

Methyl-substitution-dependent donor-acceptor properties

Stability constant determination

C–H activation methodology development

Trimethylpyrazole directing group compatibility

Substrate scope and selectivity assessment

• [1] PubChem. Compound Summary for CID 17776585, 1,3,4-Trimethyl-1H-pyrazole-5-carboxylic acid. National Center for Biotechnology Information. Accessed 2026-04-16. View Source
• [2] PubChem. Compound Summary for CID 643163, 3,4-Dimethyl-1H-pyrazole-5-carboxylic acid. National Center for Biotechnology Information. Accessed 2026-04-16. View Source
• [3] PubChem. Compound Summary for CID 736514, 1,3,5-Trimethyl-1H-pyrazole-4-carboxylic acid. National Center for Biotechnology Information. Accessed 2026-04-16. View Source
• [4] Wiśniewski, M. Influence of the position of the methyl-groups on donor-acceptor properties of selected methylpyrazoles towards cobalt(II), nickel(II), copper(II), zinc(II) and cadmium(II) in aqueous solution. Polish Journal of Chemistry, 1993, 67(9), 1559-1566. View Source
• [5] Yuan, C., Tu, G., & Zhao, Y. Rhodium(III)-Catalyzed Selective Monoarylation of β or γ C(sp3)–H Bonds Assisted by a Trimethylpyrazole Group. Organic Letters, 2017, 19(2), 356–359. View Source